Cas no 81516-46-3 (2-(chloromethyl)-7-methyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one)

• Product Name: 2-(chloromethyl)-7-methyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
• CAS No: 81516-46-3
• MF: C₇H₆ClN₃OS
• MW: 215.660038471222
• CID: 3056730
• PubChem ID: 385795
• Update Time: 2025-08-04

2-(chloromethyl)-7-methyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-7-methyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
• 81516-46-3
• AKOS001109506
• 2-(chloromethyl)-7-methyl-5H-(1,3,4)thiadiazolo(3,2-a)pyrimidin-5-one
• NCI60_027527
• NSC677189
• AG-690/09867029
• CHEMBL2001697
• EN300-14444
• D73946
• 2-(chloromethyl)-7-methyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
• Z99601270
• NSC-677189
• 893-827-9
• 2-chloromethyl-7-methyl-5h-1,3,4-thiadiazolo[3,2-a]pyrimidin-5-one
• CS-0078632

• Inchi： 1S/C7H6ClN3OS/c1-4-2-6(12)11-7(9-4)13-5(3-8)10-11/h2H,3H2,1H3
• InChI Key： NZAXHQJYIYHPFL-UHFFFAOYSA-N
• SMILES： ClCC1=NN2C(C=C(C)N=C2S1)=O

Computed Properties

• Exact Mass: 214.992
• Monoisotopic Mass: 214.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(chloromethyl)-7-methyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one

Introduction to 2-(chloromethyl)-7-methyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one (CAS No. 81516-46-3)

2-(chloromethyl)-7-methyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiadiazolo[3,2-a]pyrimidine scaffold, which is a well-known class of molecules with applications in medicinal chemistry. The presence of a chloromethyl group and a methyl substituent at specific positions in the ring system imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of this compound can be described as a fused ring system consisting of a thiadiazole ring connected to a pyrimidine ring. The chloromethyl moiety at the 2-position and the methyl group at the 7-position are key features that influence its chemical behavior. These substituents not only affect the electronic properties of the molecule but also play a crucial role in its interactions with biological targets. The thiadiazolo[3,2-a]pyrimidin-5-one core is known for its stability and ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions.

In recent years, there has been growing interest in thiadiazolo[3,2-a]pyrimidine derivatives due to their reported pharmacological activities. These compounds have shown promise as inhibitors of various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The chloromethyl group in particular is often utilized as a handle for further functionalization, allowing chemists to attach other pharmacophores or bioactive units. This flexibility makes 2-(chloromethyl)-7-methyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one a versatile building block in drug discovery efforts.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutic agents. Researchers have been exploring its derivatives to identify new lead compounds with improved efficacy and reduced side effects. For instance, modifications at the methyl position or the introduction of other heteroatoms have led to compounds with enhanced binding affinity to target proteins. The chloromethyl group also facilitates the introduction of carboxylic acid or amine functionalities through nucleophilic addition reactions, expanding the synthetic possibilities.

The synthesis of 2-(chloromethyl)-7-methyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group interconversions. The use of palladium-catalyzed cross-coupling reactions has also been reported to construct the desired fused ring system efficiently. These synthetic strategies highlight the compound's accessibility and suitability for large-scale production if needed.

From a biological perspective, the thiadiazolo[3,2-a]pyrimidine scaffold is known to exhibit various pharmacological effects. Studies have demonstrated that derivatives of this scaffold can inhibit kinases, phosphodiesterases, and other enzymes relevant to disease pathways. The chloromethyl group's ability to engage in Michael addition reactions with nucleophiles has been exploited to develop compounds that interact with biological targets in unique ways. Additionally, the methyl substituent can influence electronic distributions across the molecule, affecting its binding mode and potency.

Recent research has focused on leveraging computational methods to predict and optimize the properties of thiadiazolo[3,2-a]pyrimidine derivatives. Molecular docking studies have been particularly useful in identifying promising candidates for further experimental validation. These virtual screening approaches have accelerated the drug discovery process by narrowing down large chemical libraries into a few high-potential compounds. In one notable study published last year, researchers used this strategy to identify novel inhibitors of an enzyme implicated in cancer progression using derivatives inspired by 2-(chloromethyl)-7-methyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one.

The compound's structural features also make it an interesting candidate for material science applications beyond pharmaceuticals. Thiadiazolo[3,2-a]pyrimidines are known for their ability to form coordination complexes with metal ions due to their nitrogen-rich environment. Such complexes have been explored for their luminescent properties or as catalysts in organic transformations. The presence of both a chloromethyl group and multiple nitrogen atoms provides additional sites for coordination or further functionalization.

In conclusion,2-(chloromethyl)-7-methyl-5H-[1,3,